3β,15β-Bis(acetyloxy)-14-hydroxy-19-oxo-5α-card-20(22)-enolide
3β,15β-Bis(acetyloxy)-14-hydroxy-19-oxo-5α-card-20(22)-enolide
Brand Name:
Vulcanchem
CAS No.:
14155-64-7
VCID:
VC0080296
InChI:
InChI=1S/C27H36O8/c1-15(29)34-19-6-9-26(14-28)18(11-19)4-5-21-20(26)7-8-25(3)22(17-10-24(31)33-13-17)12-23(27(21,25)32)35-16(2)30/h10,14,18-23,32H,4-9,11-13H2,1-3H3/t18-,19-,20-,21+,22+,23+,25+,26+,27+/m0/s1
SMILES:
CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(C(CC4C5=CC(=O)OC5)OC(=O)C)O)C)C=O
Molecular Formula:
C27H36O8
Molecular Weight:
488.6 g/mol
3β,15β-Bis(acetyloxy)-14-hydroxy-19-oxo-5α-card-20(22)-enolide
CAS No.: 14155-64-7
Main Products
VCID: VC0080296
Molecular Formula: C27H36O8
Molecular Weight: 488.6 g/mol
CAS No. | 14155-64-7 |
---|---|
Product Name | 3β,15β-Bis(acetyloxy)-14-hydroxy-19-oxo-5α-card-20(22)-enolide |
Molecular Formula | C27H36O8 |
Molecular Weight | 488.6 g/mol |
IUPAC Name | [(3S,5S,8R,9S,10R,13R,14S,15R,17R)-15-acetyloxy-10-formyl-14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
Standard InChI | InChI=1S/C27H36O8/c1-15(29)34-19-6-9-26(14-28)18(11-19)4-5-21-20(26)7-8-25(3)22(17-10-24(31)33-13-17)12-23(27(21,25)32)35-16(2)30/h10,14,18-23,32H,4-9,11-13H2,1-3H3/t18-,19-,20-,21+,22+,23+,25+,26+,27+/m0/s1 |
Standard InChIKey | FRHFSDRZEDYXNN-LFBBTVOLSA-N |
Isomeric SMILES | CC(=O)O[C@H]1CC[C@]2([C@H](C1)CC[C@@H]3[C@@H]2CC[C@]4([C@@]3([C@@H](C[C@@H]4C5=CC(=O)OC5)OC(=O)C)O)C)C=O |
SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(C(CC4C5=CC(=O)OC5)OC(=O)C)O)C)C=O |
Canonical SMILES | CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(C(CC4C5=CC(=O)OC5)OC(=O)C)O)C)C=O |
PubChem Compound | 15378641 |
Last Modified | Nov 11 2021 |
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